Cas no 15311-10-1 (3-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine)

• Product Name: 3-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine
• CAS No: 15311-10-1
• MF: C₁₃H₉N₃S
• MW: 239.295660734177
• CID: 1326619
• PubChem ID: 177585
• Update Time: 2025-04-20

3-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine
• 2-phenyl-5-pyridin-3-yl-1,3,4-thiadiazole
• DTXSID80934677
• Pyridine, 3-(5-phenyl-1,3,4-thiadiazol-2-yl)-
• 15311-10-1

• Inchi： 1S/C13H9N3S/c1-2-5-10(6-3-1)12-15-16-13(17-12)11-7-4-8-14-9-11/h1-9H
• InChI Key： ABFRWCPFNAUMHG-UHFFFAOYSA-N
• SMILES： S1C(C2C=NC=CC=2)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 239.05187
• Monoisotopic Mass: 239.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 38.67